Cas no 2089255-20-7 (2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid
• CAS No: 2089255-20-7
• CID: 4636268
• Update Time: 2025-10-21

2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid

Comprehensive Overview of 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid (CAS No. 2089255-20-7)

2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid (CAS No. 2089255-20-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a 1,3-dioxolane moiety, makes it a valuable intermediate in the development of bioactive molecules. The compound's carboxylic acid functionality further enhances its reactivity, enabling its use in coupling reactions and other synthetic transformations.

In recent years, the demand for Boc-protected amino acids like 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid has surged due to their critical role in peptide-based drug discovery. Researchers are particularly interested in its potential applications in targeted drug delivery and bioconjugation, areas that align with current trends in personalized medicine. The compound's 1,3-dioxolane group also offers stability under acidic conditions, a feature highly sought after in prodrug design.

The synthesis of 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid involves multi-step organic reactions, often starting from protected amino acids or aldehyde precursors. Its CAS No. 2089255-20-7 is frequently searched in chemical databases, reflecting its importance in high-throughput screening and combinatorial chemistry. The compound's purity and stereochemistry are critical parameters, as they directly impact its performance in enantioselective synthesis.

From an industrial perspective, 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly solvents and catalytic methods to produce this compound, addressing growing concerns about environmental impact. Additionally, its role in biodegradable materials research has garnered attention, as scientists investigate its incorporation into polymeric scaffolds for medical applications.

Analytical characterization of CAS No. 2089255-20-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards required for GMP production. The Boc group in its structure is particularly amenable to deprotection strategies, making it a versatile building block in solid-phase peptide synthesis (SPPS).

Emerging applications of 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid include its use in click chemistry and bioorthogonal reactions, which are revolutionizing biomarker detection and diagnostic imaging. Its compatibility with aqueous reaction conditions has also made it attractive for biocatalysis studies. These cutting-edge applications position the compound at the forefront of chemical biology innovation.

Storage and handling of 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid require attention to moisture sensitivity due to its hydrolyzable dioxolane ring. Proper storage under inert atmosphere and low temperatures is recommended to maintain stability. These practical considerations are frequently addressed in technical datasheets and material safety documentation.

The global market for Boc-protected amino acid derivatives continues to expand, with CAS No. 2089255-20-7 representing a significant segment. Market analysts attribute this growth to increasing investments in biopharmaceutical R&D and the rising prevalence of chronic diseases requiring innovative treatment approaches. The compound's versatility ensures its relevance across multiple therapeutic areas, from oncology to neurological disorders.

Future research directions for 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid may explore its potential in artificial intelligence-assisted drug design and machine learning-based compound optimization. These technological advancements could unlock novel applications and improve synthetic efficiency. The compound's structural features make it an ideal candidate for computational chemistry studies and molecular docking simulations.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-4-(1,3-dioxolan-2-yl)butanoic acid (CAS No. 2089255-20-7) represents a sophisticated tool in modern chemical research. Its multifaceted applications span from traditional peptide chemistry to emerging fields like theranostics and precision medicine. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing life sciences and pharmaceutical innovation.